ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate, also known as HDMP-28, is a synthetic compound that belongs to the class of piperidine derivatives. This compound has been found to have potential applications in scientific research due to its ability to interact with the central nervous system.
Mechanism of Action
Ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate acts as a potent dopamine reuptake inhibitor by binding to the dopamine transporter protein and preventing the reuptake of dopamine into presynaptic neurons. This leads to increased levels of dopamine in the synaptic cleft, which can have various effects on the central nervous system.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are mainly related to its interaction with the dopamine system. Increased levels of dopamine in the brain can lead to feelings of euphoria, increased motivation, and improved cognitive function. However, prolonged exposure to high levels of dopamine can lead to neurotoxicity and cellular damage.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate in lab experiments is its potency as a dopamine reuptake inhibitor. This can allow researchers to study the effects of dopamine on the central nervous system in a more controlled manner. However, one limitation is the potential for neurotoxicity and cellular damage, which can limit the use of this compound in certain experiments.
Future Directions
There are many potential future directions for research involving ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate. One area of interest is the development of new treatments for neurological and psychiatric disorders such as Parkinson's disease, ADHD, and addiction. Another area of interest is the study of the effects of dopamine on the central nervous system, which can lead to a better understanding of the underlying mechanisms of various neurological and psychiatric disorders. Additionally, further research is needed to determine the long-term effects of this compound on the brain and to develop safer alternatives for lab experiments.
Synthesis Methods
Ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate can be synthesized using a multi-step process involving the reaction of piperidine with 4-hydroxy-3,5-dimethoxybenzaldehyde followed by esterification with ethyl chloroformate. The final product is obtained by purification through column chromatography. The purity of the final product can be confirmed using analytical techniques such as NMR and mass spectrometry.
Scientific Research Applications
Ethyl 1-(4-hydroxy-3,5-dimethoxybenzyl)-4-piperidinecarboxylate has been found to have potential applications in scientific research due to its ability to interact with the central nervous system. It has been shown to act as a potent dopamine reuptake inhibitor, which can lead to increased levels of dopamine in the brain. This can have implications for the treatment of various neurological and psychiatric disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and addiction.
Properties
IUPAC Name |
ethyl 1-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO5/c1-4-23-17(20)13-5-7-18(8-6-13)11-12-9-14(21-2)16(19)15(10-12)22-3/h9-10,13,19H,4-8,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVTYHWRRQBIVAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC2=CC(=C(C(=C2)OC)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.